Cas no 851468-05-8 (2-{1-(3,5-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid)

• Product Name: 2-{1-(3,5-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid
• CAS No: 851468-05-8
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 3107854
• PubChem ID: 4961783
• Update Time: 2025-04-21

2-{1-(3,5-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• {[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]thio}acetic acid
• 851468-05-8
• Z57990877
• SR-01000063709
• SCHEMBL24945055
• MLS000775075
• CHEMBL1493246
• SR-01000063709-1
• G36493
• AB00600829-02
• HMS2716K21
• 2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}aceticacid
• 2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetic acid
• CS-0224715
• 2-[1-(3,5-dimethylphenyl)imidazol-2-yl]sulfanylacetic Acid
• SMR000364507
• 2-([1-(3,5-Dimethylphenyl)-1h-imidazol-2-yl]sulfanyl)acetic acid
• EN300-12054
• AKOS008968732
• 2-((1-(3,5-DIMETHYLPHENYL)-1H-IMIDAZOL-2-YL)THIO)ACETIC ACID
• 2-{1-(3,5-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid

• Inchi： 1S/C13H14N2O2S/c1-9-5-10(2)7-11(6-9)15-4-3-14-13(15)18-8-12(16)17/h3-7H,8H2,1-2H3,(H,16,17)
• InChI Key： HCQHVZNEKVSBIB-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NC=CN1C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 262.07759887Da
• Monoisotopic Mass: 262.07759887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles